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Compound of Interest

3-Methoxybenzylhydrazine
dihydrochloride

Cat. No.: B3022793

Compound Name:

An In-Depth Technical Guide to 3-Methoxybenzylhydrazine Dihydrochloride

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals on 3-Methoxybenzylhydrazine Dihydrochloride (CAS No.
849021-11-0). It delves into the compound's chemical properties, a representative synthesis
protocol, core reactivity, and essential handling procedures, providing the foundational
knowledge required for its effective application in a laboratory setting.

Core Compound Characteristics

3-Methoxybenzylhydrazine dihydrochloride is a substituted hydrazine derivative valued as a
versatile building block in organic synthesis.[1] Its structure, featuring a reactive hydrazine
moiety and a methoxy-substituted benzyl group, makes it a key intermediate, particularly in the
construction of nitrogen-containing heterocyclic compounds.[1][2] These heterocyclic scaffolds
are prevalent in many biologically active molecules, positioning this compound as a valuable
precursor in pharmaceutical and agrochemical research.[1][3] The dihydrochloride salt form
enhances the compound's stability and simplifies handling compared to its free base.[2]

Physical and Chemical Properties

A summary of the key properties of 3-Methoxybenzylhydrazine Dihydrochloride is presented
below.
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Property Value Source(s)
CAS Number 849021-11-0 [4][5]
Molecular Formula CsH14CI2N20 [41[5]
Molecular Weight 225.11 g/mol [4]

3-(Hydrazinomethyl)anisole
Synonyms ) ] [4]
dihydrochloride

1-(3-methoxybenzyl)hydrazine

: : [5]
dihydrochloride

Appearance Typically a solid powder [2]
N Slight solubility in DMSO and
Solubility [2]
Methanol

Synthesis Pathway and Experimental Protocol

The synthesis of substituted benzylhydrazines is a well-established process in organic
chemistry.[6] A common and reliable method involves the nucleophilic substitution of a benzyl
halide with hydrazine, followed by acidification to form the stable hydrochloride salt.[7][8] This
approach ensures high purity and reasonable yields, making it suitable for both laboratory-
scale and larger-scale production.[6]

Workflow for Synthesis

The diagram below illustrates a typical synthetic route from 3-methoxybenzyl chloride.
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Filtration & Drying
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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